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Compound of Interest

Compound Name: Lipoamido-PEG3-Azide

Cat. No.: B608588 Get Quote

Lipoamido-PEG3-Azide is a multi-functional molecule designed for specific, high-efficiency

conjugation tasks in biomedical and materials science. Its structure can be deconstructed into

three key components, each imparting a distinct functionality:

Lipoamide Group: Derived from lipoic acid, this terminal group features a cyclic disulfide

bond. This moiety provides a strong and specific anchoring capability to metal surfaces,

particularly gold.[1] This makes it an ideal choice for the functionalization of gold

nanoparticles (AuNPs), quantum dots, and other metallic nanomaterials.[1]

Polyethylene Glycol (PEG) Linker: The short, hydrophilic three-unit PEG spacer enhances

the solubility of the molecule and its conjugates in aqueous media.[2] In bioconjugation, the

PEG linker provides spatial separation between the conjugated moieties, which can help to

preserve the biological activity of proteins or peptides and reduce steric hindrance.[2]

Azide Group (-N₃): This terminal functional group is the cornerstone of the molecule's utility

in "click chemistry."[3] The azide is a sterically compact, stable, and highly specific reactive

partner for alkyne-containing molecules in the Copper(I)-catalyzed Azide-Alkyne

Cycloaddition (CuAAC) reaction, forming a stable triazole linkage.[4][5]

This unique combination of functionalities allows for a two-step conjugation strategy: first,

anchoring to a surface via the lipoamide, and second, attaching a biomolecule or small

molecule of interest via the azide group.
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Hazard Assessment and Safety Principles
While Lipoamido-PEG3-Azide is a valuable tool, the presence of an azide group necessitates

a thorough understanding of its potential hazards. Organic azides are classified as "energetic"

materials and must be handled with appropriate caution.[6]

Intrinsic Stability Assessment
The stability of organic azides is a critical safety consideration. Two general rules provide a

framework for assessing the potential risk:

Carbon-to-Nitrogen Ratio (C/N): For Lipoamido-PEG3-Azide (C₁₆H₃₀N₄O₄S₂), the C/N ratio

is 16 carbons to 4 nitrogens, yielding a ratio of 4. Generally, organic azides where the

number of nitrogen atoms does not exceed the number of carbon atoms are considered to

have a lower risk of explosive decomposition.[6] A C/N ratio greater than 3, as is the case

here, suggests the compound can be isolated and stored with relative safety.[7]

The "Rule of Six": This principle suggests that having at least six carbon atoms for each

energetic functional group (like an azide) provides sufficient dilution within the molecule to

render it relatively safe.[6] Lipoamido-PEG3-Azide, with 16 carbons and one azide group,

comfortably satisfies this rule.

Despite its favorable structural characteristics, it is crucial to treat Lipoamido-PEG3-Azide as

a potentially hazardous chemical and adhere to strict safety protocols.

Safety Data and Personal Protective Equipment (PPE)
While a specific Safety Data Sheet (SDS) for Lipoamido-PEG3-Azide may not be universally

available, data from structurally similar PEG-azide compounds provide essential guidance.[8]
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Hazard Category Guideline Source

Acute Toxicity
Shall not be classified as

acutely toxic.
[8]

Skin Corrosion/Irritation
Shall not be classified as a

skin irritant.
[8]

Eye Damage/Irritation
Shall not be classified as an

eye irritant.
[8]

Reactivity

Can react violently with strong

oxidizing agents. Avoid contact

with certain metals (lead,

copper) in concentrated,

unmanaged waste streams to

prevent the formation of

explosive metal azides.[8]

Thermal Stability

All organic azides can

decompose with the input of

external energy such as heat

or light.[9]

Recommended Personal Protective Equipment (PPE):
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Protection Type Specification Rationale

Eye Protection
Safety goggles with side

protection.
[8]

Hand Protection
Standard chemical-resistant

gloves (e.g., nitrile).
[9]

Body Protection Laboratory coat. [8]

Respiratory Protection

Generally not required if

handled in a well-ventilated

area. Use a particulate filter

respirator if dust or aerosols

are generated.

[8]

Handling, Storage, and Disposal
Proper handling and storage are paramount to maintaining the integrity of Lipoamido-PEG3-
Azide and ensuring laboratory safety.

Storage Conditions
Long-Term Storage (Months to Years): For maximum stability, store the compound at -20°C.

[8][10]

Short-Term Storage (Days to Weeks): Storage at 0 - 4°C is acceptable.[10]

General Conditions: The compound should be kept dry and protected from light.[1][10] It is

typically shipped at ambient temperature, indicating it is stable for several weeks during

transit.[10]

Handling Procedures
Work in a well-ventilated area, preferably a chemical fume hood.

Allow the vial to warm to room temperature before opening to prevent condensation of

moisture.
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Use plastic or Teflon-coated spatulas for weighing and handling.[9]

Avoid contact with incompatible materials, especially strong oxidizing agents and chlorinated

solvents like dichloromethane, which can form explosively unstable products.[8][9]

Never heat the neat compound. Purification should be limited to methods like extraction and

precipitation; distillation or sublimation should never be used.[9]

Spill and Disposal Management
Spills: For small liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place

in a suitable container for disposal.[11] Ventilate the affected area.

Waste Disposal: Azide-containing waste must be managed carefully.

Place all azide waste in a dedicated, clearly labeled, non-metallic container.[9]

Keep azide waste separate from acidic waste.[9]

While very dilute aqueous solutions of some azides may be drain-disposable with copious

amounts of water, this is subject to strict local regulations. It is imperative to consult and

follow your institution's specific waste disposal protocols for azide compounds.[12]

Application in Bioconjugation: A Practical Workflow
Lipoamido-PEG3-Azide is primarily used as a linker in bioconjugation, most commonly via the

CuAAC click chemistry reaction. This reaction joins the azide group with a terminal alkyne on a

target molecule (e.g., a protein, peptide, or nucleic acid).[3][4]

Experimental Workflow Diagram
The following diagram outlines the typical workflow for conjugating an alkyne-modified protein

to a surface functionalized with Lipoamido-PEG3-Azide.
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Phase 1: Preparation

Phase 2: Conjugation

Phase 3: Post-Reaction
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Caption: Workflow for surface bioconjugation using Lipoamido-PEG3-Azide.
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Detailed Protocol: CuAAC Conjugation of an Alkyne-
Modified Protein
This protocol provides a self-validating methodology for the conjugation of an alkyne-modified

protein to Lipoamido-PEG3-Azide using a water-soluble copper catalyst system.

A. Materials & Reagents

Lipoamido-PEG3-Azide

Alkyne-modified protein (e.g., DBCO-Protein or terminal alkyne-protein)

Copper(II) Sulfate (CuSO₄)

Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) ligand

Sodium Ascorbate

Reaction Buffer: Phosphate-buffered saline (PBS), pH 7.4

Solvent for linker: Dimethyl sulfoxide (DMSO)

Purification column (e.g., Size Exclusion Chromatography - SEC)

B. Stock Solution Preparation

Lipoamido-PEG3-Azide (10 mM): Dissolve the appropriate amount of the linker in

anhydrous DMSO. Store at -20°C.

Alkyne-Protein (1 mg/mL): Prepare a solution of your protein in PBS, pH 7.4.

THPTA (100 mM): Prepare in deionized water.

CuSO₄ (20 mM): Prepare in deionized water.

Sodium Ascorbate (300 mM): Prepare fresh in deionized water immediately before use.

C. Bioconjugation Procedure
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Causality Note: This procedure uses an excess of the azide linker to drive the reaction to

completion. The THPTA ligand stabilizes the catalytic Cu(I) ion, increasing reaction efficiency

and protecting the protein from oxidative damage.[13] Sodium ascorbate reduces Cu(II) to the

active Cu(I) state.[13]

In a microcentrifuge tube, combine the following:

100 µL of 1 mg/mL Alkyne-Protein solution.

An excess of Lipoamido-PEG3-Azide stock solution (e.g., 4-50 equivalents relative to the

protein).[13]

Vortex the mixture gently.

Add 10 µL of the 100 mM THPTA solution. Vortex briefly.

Add 10 µL of the 20 mM CuSO₄ solution. Vortex briefly.

Initiate the reaction: Add 10 µL of the freshly prepared 300 mM sodium ascorbate solution.

[13]

Vortex briefly to mix. Protect the reaction from light and allow it to incubate for 30-60 minutes

at room temperature.[13]

D. Purification and Validation

Purification: Separate the labeled protein conjugate from excess reagents using a suitable

method. Size-exclusion chromatography (SEC) or spin desalting columns are effective for

removing small molecules from proteins.

Validation: Confirm successful conjugation using appropriate analytical techniques.

SDS-PAGE: The conjugated protein should show a clear shift in molecular weight

compared to the unconjugated starting material.

Mass Spectrometry (MALDI-TOF or ESI-MS): Provides a precise mass of the conjugate,

confirming the addition of the Lipoamido-PEG3-Azide moiety.
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Conclusion
Lipoamido-PEG3-Azide is a powerful and versatile tool for researchers in drug development

and nanotechnology. Its rational design enables robust surface anchoring and highly specific

bioconjugation. By understanding its chemical properties, adhering to the rigorous safety and

handling protocols outlined in this guide, and employing validated experimental workflows,

scientists can safely and effectively integrate this linker into their research to advance the

frontiers of science.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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